1-Isopropyl-5-hydroxymethylisoquinoline

• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol
• IUPAC Name: (1-propan-2-ylisoquinolin-5-yl)methanol
• InChI: InChI=1S/C13H15NO/c1-9(2)13-12-5-3-4-10(8-15)11(12)6-7-14-13/h3-7,9,15H,8H2,1-2H3
• InChI Key: NWSGQAXKHAXMJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CC2=C(C=CC=C21)CO

Description

1-Isopropyl-5-hydroxymethylisoquinoline is a useful research compound. Its molecular formula is C13H15NO and its molecular weight is 201.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-iso-Propyl-5-aminomethylisoquinoline (8.7 g) was dissolved in 20 ml of acetic acid and 20 ml of water, and with ice cooling, 9 g of sodium nitrite was added. The mixture was stirred for 30 minutes. Then, 30 ml of a 10 N aqueous solution of sodium hydroxide was added, and the mixture was heated for 1 hour. The product was extracted with ethyl acetate, washed in water, and dried, followed by distilling off the solvent. Recrystallization of the residue from methylene chloride/n-hexane afforded 7.1 g of 1-isopropyl-5-hydroxymethylisoquinoline as colorless needles having a melting point of 119.9° to 120.9° C.